(R)-N,N-Dimethyl-1-(morpholin-2-yl)methanamine

• IUPAC Name: N,N-dimethyl-1-[(2R)-morpholin-2-yl]methanamine
• InChI: InChI=1S/C7H16N2O/c1-9(2)6-7-5-8-3-4-10-7/h7-8H,3-6H2,1-2H3/t7-/m1/s1
• InChI Key: KNCQHMMKDOIHRT-SSDOTTSWSA-N
• Canonical SMILES: CN(C)CC1CNCCO1
• Isomeric SMILES: CN(C)C[C@H]1CNCCO1
• Molecular Formula: C7H16N2O
• DSSTOX Substance ID: DTXSID50651324
• Molecular Weight: 144.21 g/mol
• CAS RN: 214273-19-5

Description

“®-N,N-Dimethyl-1-(morpholin-2-yl)methanamine” is a chemical compound. It is also known as N,N-Dimethyl(morpholin-2-yl)methanamine. The CAS number for this compound is 122894-56-8. The molecular formula is C7H16N2O and the molecular weight is 144.22. It appears as a yellow liquid.

Molecular Structure Analysis

The InChI code for “®-N,N-Dimethyl-1-(morpholin-2-yl)methanamine” is 1S/C5H12N2O/c6-3-5-4-7-1-2-8-5/h5,7H,1-4,6H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“®-N,N-Dimethyl-1-(morpholin-2-yl)methanamine” is a liquid. Its density is 1.0±0.1 g/cm3. The boiling point is 202.5±15.0 °C at 760 mmHg. The flash point is 76.3±20.4 °C.

Scientific Research Applications

Neurokinin-1 Receptor Antagonism

1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride 3 is a high-affinity, orally active, human neurokinin-1 receptor antagonist. It exhibits solubility in water and is effective in pre-clinical tests relevant to clinical efficacy in conditions like emesis and depression (Harrison et al., 2001).

Synthesis and Characterization of Novel Compounds

A novel 1, 3-Dithiolane Compound N, N-dimethyl [(E)-(2-nitromethylene-1, 3-dithiolan-4-yl)] methanamine has been synthesized and characterized. The single crystal structure of this compound was analyzed, indicating potential for various chemical applications (Zhai Zhi-we, 2014).

Designer Substrate in Syntheses of Heterocyclic Scaffolds

Dimethyl [(2R,3R,5S)‐5‐phenylmorpholine‐2,3‐diyl]diacetate serves as a designer substrate in synthesizing crucial heterocyclic scaffolds. The morpholine derivative showcases versatility in transforming into valuable heterocyclic building blocks, indicating a broad range of potential applications in medicinal chemistry and drug design (Pandey et al., 2012).

Anticancer Activity of Complexes

New palladium(II) and platinum(II) complexes based on Schiff base ligands like R-(phenyl)methanamine demonstrated significant anticancer activity against various human cancerous cell lines. Further studies are encouraged to understand their selective toxicity and mechanism of action, indicating potential applications in cancer treatment (Mbugua et al., 2020).

Antifungal and Antimicrobial Properties

Morpholine-containing compounds have shown promising antifungal and antimicrobial activities. 2-(2-oxo-morpholin-3-yl)-acetamide derivatives, for instance, exhibit fungicidal activity against Candida and Aspergillus species. The optimization of these compounds can lead to the discovery of new effective antifungal drugs (Bardiot et al., 2015). Additionally, derivatives of morpholine-containing 2-R-phenyliminothiazole have shown significant antibacterial and antifungal effects, making them promising candidates for new antimicrobial substances (Yeromina et al., 2019).

Safety and Hazards

The compound is labeled with the signal word “Danger” and is associated with the hazard statements H227, H302, H312, H314, H332, H335. These codes indicate that the compound is flammable, harmful if swallowed, harmful in contact with skin, causes severe skin burns and eye damage, harmful if inhaled, and may cause respiratory irritation. Appropriate safety measures should be taken when handling this compound.